![molecular formula C22H20N4O3S B2999627 (E)-1-(4-(6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one CAS No. 1207062-13-2](/img/structure/B2999627.png)
(E)-1-(4-(6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-1-(4-(6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)piperazin-1-yl)-3-(thiophen-2-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C22H20N4O3S and its molecular weight is 420.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Aromatic Heterocyclic Chemistry
This compound, as part of the heterocyclic chemistry domain, aligns with studies exploring the properties and synthesis of compounds containing benzodioxolyl groups, pyridazines, and piperazine. These compounds, such as the one , are significant in the synthesis of a wide variety of heterocyclic compounds which exhibit varied biological activities (D. Davies, 1992).
Synthesis and Bioactivity
Novel compounds derived from benzodioxolyl and pyridazine structures, similar to the compound , have been synthesized and studied for their anti-inflammatory and analgesic properties. These compounds have shown promising results as COX inhibitors, with significant analgesic and anti-inflammatory activities, comparable to standard drugs in some cases (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Electrophilic Amination Applications
Electrophilic amination techniques, involving compounds like piperazine, are integral in the synthesis of enantiopure N(alpha),N(beta)-orthogonally diprotected alpha-hydrazino acids. These are crucial for preparing compounds like piperazic acid derivatives, which have significant potential in various biological applications (Jean-Christophe Hannachi, J. Vidal, J. Mulatier, A. Collet, 2004).
Antimicrobial Activities
The synthesis of triazole derivatives, which structurally relate to the compound , shows promising antimicrobial activities. These compounds, including variations with piperazine, demonstrate effectiveness against various microorganisms, indicating potential applications in antimicrobial therapies (H. Bektaş, N. Karaali, D. Sahin, A. Demirbaş, S. Karaoglu, N. Demirbas, 2010).
Glucan Synthase Inhibition
Studies on pyridazinone derivatives, closely related to this compound, have led to the discovery of significant β-1,3-glucan synthase inhibitors. These compounds have shown efficacy in vivo against Candida glabrata infections, indicating their potential use in antifungal therapies (P. Ting, R. Kuang, Heping Wu, et al., 2011).
properties
IUPAC Name |
(E)-1-[4-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]piperazin-1-yl]-3-thiophen-2-ylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O3S/c27-22(8-4-17-2-1-13-30-17)26-11-9-25(10-12-26)21-7-5-18(23-24-21)16-3-6-19-20(14-16)29-15-28-19/h1-8,13-14H,9-12,15H2/b8-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMSKZZCESBUHHW-XBXARRHUSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4)C(=O)C=CC5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCN1C2=NN=C(C=C2)C3=CC4=C(C=C3)OCO4)C(=O)/C=C/C5=CC=CS5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.